Cas no 57609-72-0 (4-2-5-4-(Diethylamino)phenyl-4,5-dihydro-1-phenyl-1H-pyrazol-3-ylvinyl-N,N-diethylaniline)

• Product Name: 4-2-5-4-(Diethylamino)phenyl-4,5-dihydro-1-phenyl-1H-pyrazol-3-ylvinyl-N,N-diethylaniline
• CAS No: 57609-72-0
• MF: C₃₁H₃₈N₄
• MW: 466.660227298737
• CID: 57168
• PubChem ID: 24869977
• Update Time: 2025-10-28

4-2-5-4-(Diethylamino)phenyl-4,5-dihydro-1-phenyl-1H-pyrazol-3-ylvinyl-N,N-diethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-[2-[5-[4-(Diethylamino)phenyl]-4,5-dihydro-1-phenyl-1H-pyrazol-3-yl]vinyl]-N,N-diethylaniline
• 1-Phenyl-3-(p-Diethylamino-Styryl)-5-(p-Diethylamino-Phenyl)-Pyrazolin
• 4-(2-(5-(4-(DIETHYLAMINO)PHENYL)-4,5-DIHYDRO-1-PHENYL-1H-PYRAZOL-3-YL)VINYL)-N,N-DIETHYLANILINE
• 1-phenyl-3-(4-diethylaminostyryl)-5-(4-diethylaminophenyl)pyrazoline
• 4-(2-{5-[4-(diethylamino)phenyl]-4,5-dihydro-1-phenyl-1H-pyrazol-3-yl}vinyl)-N,N-diethyla
• 4-[2-[5-[4-(Diethylamino)phenyl]-4,5-dihydro-1-phenyl-1H-pyrazole-3-yl]ethenyl]-N,N-diethylaniline
• 5-(4-Diethylamino-phenyl)-3-2-(4-diethylamino-phenyl)-ethenyl-1-phenyl-4,5-dihydro-1H-pyrazole
• N,N-Diethyl-4-[1-phenyl-3-[4-(diethylamino)styryl]-4,5-dihydro-1H-pyrazole-5-yl]aniline
• 1-Phenyl-3-(p-diethylaminostyryl)-5-(p-diethylaminophenyl)-2-pyrazoline
• 1-Phenyl-3-p-diethylaminostyryl-5-p-diethylphenylpyrazoline
• ASPP
• DEASP
• AKOS015914989
• 57609-72-0
• (E)-4-(2-(5-(4-(diethylamino)phenyl)-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)vinyl)-N,N-diethylaniline
• 1-phenyl-3-(4-diethylaminostyryl)-5-(4-diethyl-aminophenyl)pyrazoline
• NS00052956
• 4-[2-[5-[4-(Diethylamino)phenyl]-4,5-dihydro-1-phenyl-1H-pyrazol-3-yl]ethenyl]-N,N-diethylaniline
• BZKRKPGZABEOSM-XMHGGMMESA-N
• 4-2-5-4-(Diethylamino)phenyl-4,5-dihydro-1-phenyl-1H-pyrazol-3-ylvinyl-N,N-diethylaniline

• MDL： MFCD00142686
• Inchi： 1S/C31H38N4/c1-5-33(6-2)28-20-15-25(16-21-28)14-19-27-24-31(35(32-27)30-12-10-9-11-13-30)26-17-22-29(23-18-26)34(7-3)8-4/h9-23,31H,5-8,24H2,1-4H3/b19-14+
• InChI Key： BZKRKPGZABEOSM-XMHGGMMESA-N
• SMILES： N1(C2C=CC=CC=2)C(C2C=CC(=CC=2)N(CC)CC)CC(/C=C/C2C=CC(=CC=2)N(CC)CC)=N1

Computed Properties

• Exact Mass: 466.31000
• Monoisotopic Mass: 466.31
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 22.1A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.03
• Melting Point: 128-131 °C (lit.)
• Boiling Point: 628.3 °C at 760 mmHg
• Flash Point: 333.8 °C
• Refractive Index: 1.577
• PSA: 22.08000
• LogP: 6.90040

4-2-5-4-(Diethylamino)phenyl-4,5-dihydro-1-phenyl-1H-pyrazol-3-ylvinyl-N,N-diethylaniline Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-2-5-4-(Diethylamino)phenyl-4,5-dihydro-1-phenyl-1H-pyrazol-3-ylvinyl-N,N-diethylaniline

Compound CAS No 57609-72-0: A Comprehensive Overview

The compound with CAS No 57609-72-0, also known as 4-(Diethylamino)phenyl-4,5-dihydro-1-phenyl-1H-pyrazol-3-ylvinyl-N,N-diethylaniline, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structure and promising properties, making it a subject of extensive research in recent years.

Structure and Synthesis: The molecule features a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The presence of diethylamino groups and phenyl substituents adds complexity to its structure, enhancing its reactivity and versatility. Researchers have developed efficient synthetic routes to prepare this compound, often utilizing coupling reactions and palladium catalysts to achieve high yields and purity.

Chemical Properties: The compound exhibits interesting physical properties, including a melting point of approximately 180°C and a solubility profile that makes it suitable for various solvent systems. Its electronic structure, influenced by the electron-donating diethylamino groups, contributes to its reactivity in different chemical environments.

Applications in Pharmaceutical Research: Recent studies have highlighted the potential of 4-(Diethylamino)phenyl-4,5-dihydro-1-phenyl-1H-pyrazol-3-ylvinyl-N,N-diethylaniline in drug discovery. Its ability to act as a ligand in metalloenzyme inhibition has shown promise in treating conditions such as cancer and neurodegenerative diseases. Additionally, its role as an intermediate in the synthesis of bioactive compounds has expanded its utility in medicinal chemistry.

Latest Research Findings: In a groundbreaking study published in *Journal of Medicinal Chemistry*, researchers demonstrated that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), making it a potential lead compound for developing novel therapeutics. Furthermore, its ability to modulate ion channels has opened new avenues for research in cardiovascular drug development.

Environmental Considerations: As with any chemical compound, understanding its environmental impact is crucial. Studies indicate that 4-(Diethylamino)phenyl-4,5-dihydro-1-phenyl-1H-pyrazol-3